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Introduction

Keto-D-fructose phthalazin-1-ylhydrazone is a carbohydrate derivative belonging to the
class of hydrazones. It is formed by the condensation of D-fructose, a ketohexose, with
phthalazin-1-ylhydrazine. This molecule is of interest to researchers in the fields of glycobiology
and medicinal chemistry. Its structure combines the functionalities of a sugar moiety with a
heterocyclic phthalazine core, suggesting potential applications in chemical biology as a
molecular probe or as a scaffold for the development of novel therapeutic agents. Phthalazine
derivatives have been reported to exhibit a wide range of biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties. The conjugation of such a
heterocyclic system to a sugar molecule may influence its pharmacokinetic and
pharmacodynamic properties. This guide provides a comprehensive overview of the molecular
structure, properties, and potential applications of Keto-D-fructose phthalazin-1-
ylhydrazone, based on available chemical data and literature on related compounds.

Molecular Structure and Properties
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The molecular structure of Keto-D-fructose phthalazin-1-ylhydrazone consists of a D-
fructose backbone linked to a phthalazin-1-ylhydrazine moiety via a hydrazone bond.

Table 1: Physicochemical Properties of Keto-D-fructose phthalazin-1-ylhydrazone

Property Value Source
Molecular Formula C14H18N40Os [11[2]
Molecular Weight 322.32 g/mol [1][2]
CAS Number 1082040-10-5 [1][2]
White to off-white solid Inferred from similar
Appearance _
(predicted) compounds
Melting Point 120-126 °C Supplier Data

Soluble in polar organic
N solvents like DMSO and DMF;
Solubility , , Inferred from structure
sparingly soluble in water

(predicted)

C1=CC=C2C(=C1)C=NN=C2N
SMILES [1]
N=C(CO)C(C(C(CO)0)0)O

Note: Some properties are predicted based on the chemical structure and data for related
compounds due to the limited availability of specific experimental data for this molecule.

Synthesis

While a specific, detailed experimental protocol for the synthesis of Keto-D-fructose
phthalazin-1-ylhydrazone is not readily available in the published literature, a general and
plausible synthetic route can be inferred from standard methods for hydrazone formation from
sugars. The synthesis would involve the condensation reaction between D-fructose and
phthalazin-1-ylhydrazine.

General Experimental Protocol for Hydrazone Formation
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This protocol is a generalized procedure and may require optimization for the specific synthesis
of Keto-D-fructose phthalazin-1-ylhydrazone.

Materials:

o D-fructose

o Phthalazin-1-ylhydrazine

e Anhydrous ethanol or methanol

» Glacial acetic acid (as a catalyst, optional)

¢ Reaction flask with a condenser

e Stirring apparatus

« Filtration apparatus

» Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

» Dissolve D-fructose in a minimal amount of hot anhydrous ethanol or methanol in a round-
bottom flask.

 |In a separate container, dissolve an equimolar amount of phthalazin-1-ylhydrazine in the
same solvent.

e Add the phthalazin-1-ylhydrazine solution to the D-fructose solution with continuous stirring.

o A catalytic amount of glacial acetic acid may be added to facilitate the reaction.

» The reaction mixture is then typically refluxed for several hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

» Upon completion of the reaction, the mixture is cooled to room temperature, which may
induce the precipitation of the product.
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e The solid product is collected by filtration, washed with a small amount of cold solvent, and
then dried.

» Further purification can be achieved by recrystallization from a suitable solvent system.

Logical Workflow for Synthesis and Characterization

Characterization

Synthesis —>

Phthalazin-1-ylhydrazine Purification
Condensation Reaction Pure Keto-D-fructose

(e.g., in Ethanol, reflux) o oduct >.7>{ phthalazin-1-ylhydrazone }7>

-D—Fructose
NMR Spectroscopy
(*H, =°C)

FT-IR Spectroscopy

Mass Spectrometry

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of Keto-D-fructose
phthalazin-1-ylhydrazone.

Spectroscopic Data (Predicted and General)

Experimental spectroscopic data for Keto-D-fructose phthalazin-1-ylhydrazone is not
currently available in public databases. However, the expected spectral features can be
predicted based on its structure.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Features

- Aromatic protons (phthalazine ring): Signals in

the range of 7.5-8.5 ppm.- Sugar protons

fructose moiety): A complex pattern of signals
14 NMR ( y) plexp g

in the range of 3.5-5.0 ppm.- NH proton

(hydrazone linker): A broad singlet, the chemical

shift of which would be solvent-dependent.

- Aromatic carbons (phthalazine ring): Signals in
the range of 120-150 ppm.- Sugar carbons

13C NMR (fructose moiety): Signals in the range of 60-100
ppm.- C=N carbon (hydrazone): A signal in the
range of 140-160 ppm.

- [M+H]*: Expected at m/z 323.1350- [M+Na]*:

Mass Spectrometry (ESI-MS)
Expected at m/z 345.1169

- O-H stretching (hydroxyl groups): Broad band
around 3300-3500 cm~1.- N-H stretching
(hydrazone): Band around 3200-3400 cm™1.-
C=N stretching (hydrazone): Band around 1600-

FT-IR

1650 cm~1.- Aromatic C=C stretching: Bands in
the region of 1450-1600 cm™1,

Biological Activity and Potential Applications

While there are no specific studies on the biological activity of Keto-D-fructose phthalazin-1-
ylhydrazone, the phthalazine core is a well-known pharmacophore present in several clinically
used drugs.

Known Activities of Phthalazine Derivatives

Phthalazine derivatives have been reported to possess a wide range of pharmacological
activities, including:

e Anticancer: Some phthalazinone derivatives have shown potent antitumor activities.[3]
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e Antimicrobial: Various substituted phthalazines have demonstrated antibacterial and
antifungal properties.[4]

o Anti-inflammatory: Certain phthalazine compounds exhibit anti-inflammatory effects.[4]

» Antihypertensive: The phthalazine scaffold is present in antihypertensive drugs like
hydralazine.[4]

The conjugation of the phthalazine moiety to a fructose molecule could potentially modulate
these activities, for instance, by altering cell permeability or interaction with biological targets.

Potential Signaling Pathway Involvement (Hypothetical)

Given the known activities of phthalazine derivatives, one could hypothesize the potential
involvement of Keto-D-fructose phthalazin-1-ylhydrazone in various signaling pathways. For
example, if the compound were to exhibit anticancer activity, it might interact with pathways
involved in cell cycle regulation or apoptosis. The following diagram illustrates a hypothetical
mechanism of action for an anticancer agent, which could be a starting point for investigating
the biological activity of this compound.

Keto-D-fructose
phthalazin-1-ylhydrazone

Cellular Target
(e.g., Kinase, DNA)

inhibition activation

Cell Cycle Arrest Induction of Apoptosis

Inhibition of
Cell Proliferation
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Caption: A hypothetical signaling pathway for a potential anticancer effect.

Conclusion

Keto-D-fructose phthalazin-1-ylhydrazone is a molecule with potential for further
investigation in the fields of glycobiology and medicinal chemistry. While there is a lack of
specific experimental data in the public domain, this guide provides a summary of its known
properties and a framework for its synthesis and characterization based on established
chemical principles. The diverse biological activities associated with the phthalazine scaffold
suggest that this sugar conjugate could be a valuable tool for chemical biology research and a
starting point for the design of new therapeutic agents. Further research is warranted to
elucidate its precise physicochemical properties, develop a robust synthetic protocol, and
explore its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15549321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

